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Compound of Interest

Compound Name: Folcysteine

Cat. No.: B1673525

This guide provides a detailed comparison of Folcysteine (active ingredient: N-Acetyl-
Thiazolidine-4-Carboxylic Acid or NATCA), a sulfur-containing amino acid derivative, with other
common biostimulants. The data presented is intended for researchers, scientists, and
professionals in drug development to facilitate an objective evaluation of its performance in
enhancing crop yield and quality.

Mechanism of Action: The Role of L-Cysteine in
Stress Mitigation

Folcysteine acts as a biostimulant primarily by delivering L-cysteine to the plant, a crucial
amino acid in stress mitigation and various metabolic processes. The active ingredient, N-
Acetyl-Thiazolidine-4-Carboxylic Acid (NATCA), is a precursor that is readily absorbed by the
plant and converted into L-cysteine.[1] L-cysteine is a sulfur donor and a key component in the
synthesis of essential biomolecules that protect the plant from both biotic and abiotic stresses.

One of the primary pathways influenced by increased L-cysteine availability is the synthesis of
glutathione (GSH), a powerful antioxidant. Glutathione plays a vital role in the glutathione-
ascorbate cycle, a process that detoxifies harmful reactive oxygen species (ROS) generated
during periods of stress, such as drought, salinity, or extreme temperatures.[2] By enhancing
the plant's antioxidant capacity, Folcysteine helps maintain cellular health and photosynthetic
efficiency, leading to improved growth and yield.
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Proposed signaling pathway of Folcysteine (NATCA) in plants.
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Comparative Performance Data: Apple (Malus
domestica)

The following tables summarize quantitative data from various studies on the effects of
Folcysteine (NATCA), Seaweed Extract, and Humic Acid on the yield and quality of apple
trees.

Disclaimer: The data presented below is compiled from separate studies and is not from a
direct, head-to-head comparative trial. Variations in experimental conditions, apple cultivars,
and environmental factors may influence the results.

Table 1: Effect of Folcysteine (NATCA) on 'Starking

Delicious' Apple Yield
Treatment
(NATCA Fruit Set (%) Fruit Drop (%) Yield ( kgltree)
Application)

Fruit Weight

Control (No
o 25.82 24.00
Application)

1.0ml/L at Petal
Fall + 1.5ml/L 15 22.73

days later

1.0ml/L at Petal
Fall + 1.5ml/L 30 - 17.78 102.50 137.62

days later

Data extracted from a study conducted over two years. The table presents data from the more
responsive year for yield.[3]

Table 2: Effect of Seaweed Extract on 'Golden Delicious'
Apple Yield
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Number of . Average Fruit
Treatment . Yield (t/ha) .

Fruits/tree Weight (g)
Control (Standard

Lower <90 Lower
Fertilization)
Seaweed Extract ] ]

Higher > 90 Higher

Application

Data from a 10-year study. The table indicates the general trend observed. Seaweed extract
application resulted in a greater number of fruits per tree, higher weight, and a larger
percentage of fruits exceeding 7.5 cm in diameter compared to the control.[4]

Table 3: Effect of Humic and Fulvic Acids on 'Anna’

Apple Yield
Treatment Number of Fruits/tree Yield/tree (kg)
Control Lower Lower

Fulvic Acid + Nutrients at Fruit

Set Significantly Higher Significantly Higher
e

This study showed that the application of fulvic acid with a mixture of calcium nitrate, zinc
sulfate, and borax at the fruit set stage had a markedly significant effect on the number of fruits
per tree and the overall yield compared to the control.

Experimental Protocols
Folcysteine (NATCA) Application on Apple Trees

The following protocol is based on the study "Effect of Elanta super (n-Acetyle thiazolidine-4-
carboxylic acid) on fruit set, yield and quality of apple cv. Starking delicious".[3]

o Experimental Design: Randomized Block Design with four replications.
» Crop: 'Starking Delicious' apple trees.

e Treatments:
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[e]

T1: Elanta Super (NATCA) @ 1.0ml/L at pink bud stage + 1.5ml/L 30 days after pink bud.

o

T2: Elanta Super (NATCA) @ 1.0ml/L at petal fall + 1.5ml/L 15 days after petal fall.

[¢]

T3: Elanta Super (NATCA) @ 1.0ml/L at petal fall + 1.5ml/L 30 days after petal fall.

[¢]

T4: Control (water spray).

o Application Method: Foliar spray.

o Parameters Measured: Fruit set (%), fruit drop (%), yield ( kg/tree ), fruit weight (g), fruit
length to diameter ratio, and fruit color.

Experimental Workflow: Folcysteine on Apple Trees

Data Collection:
A q Foliar Application of NATCA - Fruit Set
Start: Randomized Block Design i m q . et 9 End:
Select Uniform Trees (4 Replications) > p(BrieteneTimingsiConcentiations)f —|SESRIILEIoR | Stz A Comparative Results
- Fruit Weight
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Workflow for evaluating Folcysteine's effect on apple trees.

Seaweed Extract Application on Apple Trees

This protocol is derived from the study "Evaluation of the Effect of Biostimulation on the
Yielding of Golden Delicious Apple Trees".[4]

o Experimental Design: Comparison between a standard fertilization program (control) and a
program including seaweed extracts.

o Crop: 'Golden Delicious' apple trees.
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o Treatment: Application of N Pro and Seactiv Complex technologies based on sea algae
extracts.

» Application Method: Integrated into the fertilization program.

o Parameters Measured: Number of fruits per tree, yield (t/ha and kg/tree ), percentage of
fruits >7.5 cm, and average fruit weight (g).

Humic and Fulvic Acid Application on Apple Trees

The protocol is based on the study "effect of humic and fulvic acids with some nutrients at
diffrenet time of application on yield and fruits quality of anna apple trees".

e Crop: 'Anna’ apple trees.

o Treatments: Foliar application of humic and fulvic acids with and without a mixture of calcium
nitrate, zinc sulfate, and borax at different growth stages (bud burst, after complete fruit set,
etc.).

e Application Method: Foliar spray.

o Parameters Measured: Leaf surface area, shoot length, fruit number per tree, and yield per
tree.

Logical Relationships in Biostimulant Action

The application of biostimulants like Folcysteine initiates a cascade of physiological responses
that culminate in improved crop yield. The primary input is the biostimulant itself, which leads to
intermediate physiological effects. These effects, in turn, produce the final desired agronomic
outcomes.
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Logical Flow of Biostimulant Effect

Input:
Biostimulant Application
(e.g., Folcysteine)

Intermediate Effects:
- Enhanced Nutrient Uptake

- Increased Photosynthesis
- Improved Stress Tolerance

Agronomic Outcomes:
- Increased Fruit Set
- Higher Yield
- Improved Fruit Quality
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Logical relationship from biostimulant application to yield.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Folcysteine's Impact on Crop Yield: A Comparative
Analysis for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673525#cross-validation-of-folcysteine-s-impact-on-
crop-yield]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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